BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Cetylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cetylamine

Cat. No.: B048584

Essential Safety and Handling Guide for Cetylamine

This guide provides critical safety, handling, and disposal information for Cetylamine (also
known as 1-Hexadecanamine or Hexadecylamine) to ensure the safety of researchers,
scientists, and drug development professionals. Adherence to these procedures is essential to
minimize risks associated with this corrosive and hazardous chemical.

Chemical and Physical Properties

The following table summarizes key quantitative data for Cetylamine.
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Property Value
CAS Number 143-27-1
Molecular Formula CisHssN

Molecular Weight 241.46 g/mol [1][2]

Appearance White solid / mass[1][3]

Melting Point 38-47°C/100.4 - 116.6 °F[4]

Boiling Point 330°C /626 °F @ 760 mmHg[3][4]

Flash Point 140 °C / 284 °F[4]

Hazards Causes severe skin burns and eye damage;

Very toxic to aquatic life[4][5]

Personal Protective Equipment (PPE)

All handling of Cetylamine must be performed with appropriate PPE to prevent exposure.[2]

This chemical can cause severe burns and injury upon contact, inhalation, or ingestion.[1][4]
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Equipment

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Inspect gloves before use and

use proper removal technique.

[5]16]

Prevents skin contact, which

can cause severe burns.[4][5]

Eye & Face Protection

Splash-proof safety goggles
and a face shield, or a full-face

respirator.[2][6]

Protects against splashes that
can cause severe eye
damage.[4][5]

Body Protection

A fully-buttoned lab coat,
chemical-resistant apron, or
disposable Tyvek-type

coveralls.[2][6]

Provides a barrier against skin
exposure from spills or

splashes.

Respiratory Protection

A NIOSH-approved respirator
is required if not working in a
chemical fume hood or if
dust/vapors are generated.[2]
[7] A half-face respirator with
an organic vapor/acid gas
cartridge and a dust/mist filter

is a suitable option.[2]

Protects against inhalation,
which can cause corrosive

injuries to the respiratory tract.

[1]

Operational and Disposal Plans

Safe Handling and Storage Protocol

Handling:

o Work Area: All handling of Cetylamine should occur within a designated area, such as a

chemical fume hood, to control exposure.[2][4]

e Ventilation: Ensure the work area is well-ventilated with a local exhaust system.[3]

» Avoid Contact: Avoid all direct physical contact with the chemical.[2] Do not breathe dust or

vapors.[4]
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« Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it is
combustible.[1][2]

e Incompatible Materials: Store and handle away from strong oxidizing agents.[4]

e Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
handling area.[3]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[4]

Storage:
o Container: Keep the chemical in a tightly sealed and properly labeled container.[2]

e Location: Store in a cool, dry, dark, and well-ventilated place designated as a corrosives
area.[2][4]

e Security: Secure the area to ensure that untrained individuals cannot access the chemical.[2]
Spill and Emergency Protocol

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

» Ventilate: Ensure the area is well-ventilated.

e Containment: For small spills of the solid material, dampen the spill with alcohol.[1][2] Use a
non-combustible absorbent material like sand or vermiculite to contain the spill.[6]

o Collection: Carefully transfer the dampened material and absorbent into a suitable, labeled
container for hazardous waste.[1][2] Use absorbent paper dampened with alcohol to clean
up any remaining residue.[1][2]

» Decontamination: Seal any contaminated clothing or absorbent materials in a vapor-tight
plastic bag for disposal.[2] Wash the contaminated surface first with alcohol, followed by a
thorough wash with soap and water.[2]

e First Aid:
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o Skin Contact: Immediately flush the affected skin with plenty of water while removing all
contaminated clothing. Wash the affected area thoroughly with soap and water and seek
immediate medical attention.[2]

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[4][5] Seek immediate medical attention.[5]

o Inhalation: Move the person to fresh air and call a physician or poison control center
immediately.[4]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
Never give anything by mouth to an unconscious person and seek immediate medical
attention.[4]

Waste Disposal Plan
Cetylamine and any materials contaminated with it must be treated as hazardous waste and
should not be released into the environment.[4][6]

e Segregation: Do not mix Cetylamine waste with other waste streams.

» Containerization: Collect all waste, including contaminated PPE and spill cleanup materials,
in a clearly labeled, chemically compatible, and securely sealed hazardous waste container.
[6] High-density polyethylene (HDPE) containers are generally suitable.[6]

e Labeling: The container must be clearly labeled "Hazardous Waste: Cetylamine".[6]

» Disposal: Arrange for waste disposal through your institution's Environmental Health and
Safety (EHS) office.[6] Follow all local and federal regulations for hazardous waste disposal.

[6]

o Empty Containers: The first rinse of an empty container must be collected and disposed of
as hazardous waste.[8] After being thoroughly rinsed and dried, labels should be defaced
before the container is discarded or recycled.[9]

Cetylamine Handling Workflow
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1. Preparation Phase

Emergency I =it e et

Assess Risks & Review SDS (Skin/Eye Contact)

;

Select & Don Appropriate PPE Follow Spill Cleanup
(Gloves, Goggles, Lab Coat) Procedure

;

Prepare Work Area
(Chemical Fume Hood)

Handle Cetylamine
(Avoid Dust/Vapor Generation)

Administer First Aid
& Seek Medical Attention

|
IProcedure Complete

3. Decontamination & Disposal Phase

Decontaminate Work Surfaces
& Equipment

l

Segregate & Containerize
Hazardous Waste

;

Remove & Dispose of
Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cetylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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